Cas no 61973-42-0 (ethyl acetoacetate (3-13c))

Ethyl acetoacetate (3-13C) is a carbon-13 labeled derivative of ethyl acetoacetate, a versatile β-ketoester widely used in organic synthesis and pharmaceutical research. The incorporation of the 13C isotope at the 3-position enhances its utility in nuclear magnetic resonance (NMR) spectroscopy and metabolic studies, providing precise tracking of molecular transformations. This labeled compound is particularly valuable in mechanistic investigations, isotopic labeling experiments, and as a precursor in the synthesis of complex molecules. Its high isotopic purity and chemical stability ensure reliable performance in research applications. Ethyl acetoacetate (3-13C) is essential for advancing studies in biochemistry, medicinal chemistry, and isotopic tracer methodologies.
ethyl acetoacetate (3-13c) structure
ethyl acetoacetate (3-13c) structure
Product Name:ethyl acetoacetate (3-13c)
CAS No:61973-42-0
MF:C6H10O3
MW:131.134457111359
CID:955917
PubChem ID:12196734
Update Time:2025-05-28

ethyl acetoacetate (3-13c) Chemical and Physical Properties

Names and Identifiers

    • ethyl acetoacetate (3-13c)
    • Ethyl acetoacetate-3-13C
    • (3-13C)Acetessigsaeureethylester
    • [3-13C]Acetessigsaeure-aethylester
    • [3-13C]acetoacetic acid ethyl ester
    • [3-13C]ethyl acetoacetate
    • < 3-(13)C> acetoacetate
    • 489271_ALDRICH
    • ethyl [3-13C]acetoacetate
    • I14-54216
    • Ethyl acetoacetate-13c
    • HY-Y1093S3
    • DTXSID80480003
    • ETHYL ACETOACETATE (3,4-13C2, 99%)
    • ethyl 3-oxo(313C)butanoate
    • 61973-42-0
    • CS-0542054
    • SCHEMBL1331371
    • Ethyl acetoacetate-3-13C, 99 atom % 13C
    • AKOS015915666
    • Ethyl acetoacetate(3-13c)
    • DA-53032
    • Inchi: 1S/C6H10O3/c1-3-9-6(8)4-5(2)7/h3-4H2,1-2H3/i5+1
    • InChI Key: XYIBRDXRRQCHLP-HOSYLAQJSA-N
    • SMILES: O(C(C[13C](C)=O)=O)CC

Computed Properties

  • Exact Mass: 131.06634901g/mol
  • Monoisotopic Mass: 131.06634901g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: nothing
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.037 g/mL at 25 °C
  • Melting Point: −43 °C(lit.)
  • Boiling Point: 181 °C(lit.)
  • Flash Point: 84 °C
  • Refractive Index: n20/D 1.419(lit.)
  • Solubility: Not available

ethyl acetoacetate (3-13c) Security Information

  • Hazardous Material transportation number:UN 1993 / PGIII
  • Hazard Category Code: 36/37/38-41
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38-41

ethyl acetoacetate (3-13c) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
489271-500MG
ethyl acetoacetate (3-13c)
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Ambeed
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Ethyl acetoacetate-3-13C
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Additional information on ethyl acetoacetate (3-13c)

Ethyl Acetoacetate (3-13C) (CAS No. 61973-42-0): A Comprehensive Guide to Its Properties and Applications

Ethyl acetoacetate (3-13C) (CAS No. 61973-42-0) is a stable isotope-labeled derivative of ethyl acetoacetate, a versatile organic compound widely used in synthetic chemistry, pharmaceuticals, and analytical research. The 13C-labeled variant is particularly valuable for nuclear magnetic resonance (NMR) studies, metabolic pathway tracing, and isotope dilution mass spectrometry (IDMS). This article explores its molecular characteristics, applications, and relevance in modern scientific research.

The CAS No. 61973-42-0 uniquely identifies this 13C-enriched compound, which features a carbon-13 atom at the 3-position of the acetoacetate moiety. This labeling enhances its utility in isotopic labeling experiments, enabling researchers to track molecular transformations with high precision. The compound’s molecular formula (C6H10O3) and molecular weight (146.14 g/mol) are critical for stoichiometric calculations in synthetic workflows.

In pharmaceuticals, ethyl acetoacetate (3-13C) serves as a precursor for active pharmaceutical ingredients (APIs), particularly in the synthesis of anticonvulsants and cholesterol-lowering agents. Its isotopic purity (>99% 13C) ensures minimal interference in drug metabolism studies, addressing growing demand for precision medicine and personalized therapeutics—a trending topic in biomedical research.

Environmental scientists leverage this compound for biodegradation studies, as the 13C-label allows tracking of metabolic breakdown products in ecosystems. This aligns with global interest in sustainable chemistry and green synthesis, frequently searched topics in academic and industrial circles. Additionally, its role in flavor and fragrance industries—where isotopic authenticity is crucial—highlights its cross-disciplinary importance.

From an analytical perspective, ethyl acetoacetate (3-13C) is indispensable in quantitative NMR (qNMR), a technique gaining traction for its accuracy in purity assessments. The compound’s chemical shift predictability and signal clarity make it a reference standard in metabolomics, a field rapidly expanding due to advancements in AI-driven data analysis.

Storage and handling recommendations emphasize stability under inert atmospheres, with typical shelf lives exceeding 24 months at 2–8°C. These practical insights cater to laboratory professionals seeking long-term storage solutions—a common query in online forums.

In summary, ethyl acetoacetate (3-13C) (CAS 61973-42-0) bridges fundamental research and applied science, addressing contemporary needs in drug development, environmental monitoring, and analytical innovation. Its isotopic specificity and synthetic flexibility ensure enduring relevance across scientific disciplines.

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